Cas no 2243501-35-9 (2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid)

• Product Name: 2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid
• CAS No: 2243501-35-9
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 6038784
• PubChem ID: 165718762
• Update Time: 2025-06-12

2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid
• 2243501-35-9
• EN300-1699651
• 2-{[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]oxy}acetic acid

• Inchi： 1S/C21H21NO5/c23-20(24)13-26-14-9-10-22(11-14)21(25)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)/t14-/m0/s1
• InChI Key： YMZCYNFXCVKZFC-AWEZNQCLSA-N
• SMILES： O(CC(=O)O)[C@@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid

Comprehensive Overview of 2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid (CAS No. 2243501-35-9)

2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid (CAS No. 2243501-35-9) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of pyrrolidine-based building blocks, which are critical for designing bioactive molecules and drug candidates. Its unique structure, featuring an Fmoc group and a carboxylic acid functional group, makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

The growing demand for peptide-based therapeutics has increased interest in compounds like 2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid. Researchers are particularly focused on its role in targeted drug delivery and bioconjugation, as these applications align with current trends in personalized medicine. Its chiral purity (3S configuration) ensures high selectivity in enantioselective synthesis, a key factor in developing low-toxicity pharmaceuticals.

From a synthetic chemistry perspective, this compound’s Fmoc-protected amine group allows for orthogonal deprotection under mild conditions, making it ideal for multi-step organic reactions. The acetic acid moiety further enhances its utility in linker chemistry, enabling covalent attachment to nanoparticles or biomolecules. These properties are frequently searched in contexts like "Fmoc-amino acid applications" and "peptide modification techniques," reflecting its relevance in modern research.

In biotechnology, CAS No. 2243501-35-9 is explored for proteomics studies and enzyme substrate design. Its compatibility with automated synthesizers has also made it a staple in high-throughput screening (HTS) workflows. Recent publications highlight its use in glycopeptide engineering, addressing challenges like metabolic stability—a hot topic in drug discovery forums.

Quality control of 2-{(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yloxy}acetic acid involves rigorous HPLC and NMR analyses to ensure ≥98% purity, a common requirement for GMP-grade intermediates. Suppliers often emphasize its low hygroscopicity and long shelf-life, which are critical for industrial-scale applications. These specifications align with search queries such as "Fmoc-pyrrolidine storage guidelines" and "peptide reagent stability."

Environmental and safety profiles of this compound are also noteworthy. Unlike some traditional reagents, it is classified as non-hazardous under standard handling protocols, reducing disposal concerns. This aligns with the green chemistry movement, a trending focus in academic and industrial research.

In summary, CAS No. 2243501-35-9 represents a cutting-edge tool for peptide chemists and pharmaceutical developers. Its multifaceted applications—from drug design to material science—underscore its importance in advancing life sciences. As the field evolves, this compound is poised to remain a cornerstone in innovative synthetic strategies.